N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride

• IUPAC Name: N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C15H22N2O.ClH/c1-10-4-5-11(2)14(8-10)12(3)17-15(18)13-6-7-16-9-13;/h4-5,8,12-13,16H,6-7,9H2,1-3H3,(H,17,18);1H
• InChI Key: VWMHBWDGRSSOFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)C2CCNC2.Cl
• Molecular Formula: C15H23ClN2O
• Molecular Weight: 282.81 g/mol

Description

N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride, also known as U-47700, is a synthetic opioid drug that has gained attention in recent years due to its high potency and potential for abuse. While it was originally developed as a research chemical, it has since been banned in many countries due to its dangerous effects on users. In

Mechanism of Action

N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride acts as an agonist at the mu-opioid receptor, binding to the receptor and activating it. This leads to the release of dopamine in the brain, which produces feelings of euphoria and pleasure. The drug also has potent analgesic effects, making it useful for pain management in medical settings.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride include pain relief, sedation, respiratory depression, and decreased heart rate. The drug can also cause nausea, vomiting, and constipation. In high doses, N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride can be lethal due to its effects on the respiratory system.

Advantages and Limitations for Lab Experiments

N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride has been used in lab experiments to study its effects on the opioid receptors in the brain. Its high potency and affinity for the mu-opioid receptor make it a useful tool for studying the opioid system. However, its potential for abuse and addiction make it a dangerous substance to work with.

Future Directions

Future research on N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride should focus on developing safer and more effective pain management drugs that do not have the potential for abuse and addiction. Research should also focus on developing treatments for opioid addiction and overdose, as well as understanding the long-term effects of opioid use on the brain and body. Additionally, efforts should be made to educate the public about the dangers of N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride and other synthetic opioids.

Synthesis Methods

The synthesis of N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride involves the reaction of 3,4-dichloroaniline with 2,5-dimethylphenethylamine to form the intermediate 3,4-dichlorophenethylamine. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to form N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride has been used in scientific research to study its effects on the opioid receptors in the brain. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for the drug's potent analgesic effects. Studies have also shown that N-[1-(2,5-dimethylphenyl)ethyl]pyrrolidine-3-carboxamide;hydrochloride has a high potential for abuse and addiction, making it a dangerous drug to use recreationally.